Cas no 1844857-53-9 ((3-nitro-1H-pyrazol-5-yl)methanol)

• Product Name: (3-nitro-1H-pyrazol-5-yl)methanol
• CAS No: 1844857-53-9
• MF: C₄H₅N₃O₃
• MW: 143.100800275803
• MDL: MFCD18262399
• CID: 4709039
• PubChem ID: 135636628
• Update Time: 2024-11-04

(3-nitro-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-nitro-1H-pyrazol-3-yl)methanol
• (3-nitro-1H-pyrazol-5-yl)methanol
• (3-nitropyrazol-5-yl)methan-1-ol
• nitropyrazolylmethanol
• AMOT0454
• KXBNQNCHAUDZRL-UHFFFAOYSA-N
• 1H-Pyrazole-3-methanol, 5-nitro-
• STL415440
• SBB073662
• AM86052
• FCH1411569
• RP09870
• ST45256159
• AB88019
• EN300-232604
• DTXSID60670602
• P19078
• AKOS005072497
• 3-Nitro-1H-pyrazole-5-methanol
• DD-0726
• SCHEMBL173914
• W-204342
• DB-204725
• 5-Nitro-1H-pyrazole-3-methanol
• 1000895-25-9
• J-501607
• 1844857-53-9
• MFCD12025912
• A1-02676
• MFCD18262399
• SY246249
• F13046
• CS-0034006
• AKOS005169574
• SY084822

• MDL： MFCD18262399
• Inchi： 1S/C4H5N3O3/c8-2-3-1-4(6-5-3)7(9)10/h1,8H,2H2,(H,5,6)
• InChI Key： KXBNQNCHAUDZRL-UHFFFAOYSA-N
• SMILES： OCC1C=C([N+](=O)[O-])NN=1

Computed Properties

• Exact Mass: 143.03309103g/mol
• Monoisotopic Mass: 143.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.7
• XLogP3: -0.5